Cas no 395654-40-7 (1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide)
395654-40-7 structure
Product Name:1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide
CAS No:395654-40-7
MF:C9H15N5O3
MW:241.247101068497
CID:299722
PubChem ID:23903636
Update Time:2025-04-19
1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide
- 1H-Pyrazole-5-carboxylicacid,3-(1,1-dimethylethyl)-1-methyl-4-nitro-,hydrazide(9CI)
- 5-tert-butyl-2-methyl-4-nitropyrazole-3-carbohydrazide
- 395654-40-7
- 3-tert-Butyl-1-methyl-4-nitro-1H-pyrazole-5-carbohydrazide
- 3-(tert-Butyl)-1-methyl-4-nitro-1H-pyrazole-5-carbohydrazide
- DTXSID60635933
- Oprea1_395592
-
- Inchi: 1S/C9H15N5O3/c1-9(2,3)7-5(14(16)17)6(8(15)11-10)13(4)12-7/h10H2,1-4H3,(H,11,15)
- InChI Key: BEWRDPRNRXORQO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C(NN)=O)N(C)N=C1C(C)(C)C)=O
Computed Properties
- Exact Mass: 241.11765
- Monoisotopic Mass: 241.11748936g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 116.08
1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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